Cas no 824951-60-2 (Di-O-methyldemethoxycurcumin)

Di-O-methyldemethoxycurcumin is a synthetic derivative of curcumin, characterized by the methylation of two hydroxyl groups and the absence of a methoxy group in its structure. This modification enhances its chemical stability and bioavailability compared to native curcumin. The compound exhibits potent anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for therapeutic applications. Its improved metabolic stability allows for better pharmacokinetic profiles in vivo. Researchers are particularly interested in its potential to modulate signaling pathways involved in oxidative stress and inflammation. The structural alterations also reduce susceptibility to rapid degradation, thereby increasing its efficacy in preclinical studies.
Di-O-methyldemethoxycurcumin structure
Di-O-methyldemethoxycurcumin structure
Product Name:Di-O-methyldemethoxycurcumin
CAS No:824951-60-2
MF:C22H22O5
MW:366.41
CID:690061
PubChem ID:45276262
Update Time:2025-07-02

Di-O-methyldemethoxycurcumin Chemical and Physical Properties

Names and Identifiers

    • 1,6-Heptadiene-3,5-dione,1-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)-, (1E,6E)-
    • Di-O-methyldemethoxycurcumin
    • MS-25862
    • AKOS040732976
    • 824951-60-2
    • CS-0111150
    • G17216
    • CHEMBL1088196
    • HY-N7275
    • DA-52571
    • (1E,6E)-1-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)hepta-1,6-diene-3,5-dione
    • Inchi： InChI=1S/C22H22O5/c1-25-20-11-6-16(7-12-20)4-9-18(23)15-19(24)10-5-17-8-13-21(26-2)22(14-17)27-3/h4-14H,15H2,1-3H3/b9-4+,10-5+
    • InChI Key： FTMVHEMEBLBNPN-LUZURFALSA-N
    • SMILES： COC1=CC=C(C=C1)C=CC(=O)CC(=O)C=CC2=CC(=C(C=C2)OC)OC

Computed Properties

  • Exact Mass: 366.14672380g/mol
  • Monoisotopic Mass: 366.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 61.8Ų

Di-O-methyldemethoxycurcumin Pricemore >>

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